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Compound of Interest

Compound Name:
Ethyl 4-(4-fluorophenyl)-2,4-

dioxobutanoate

Cat. No.: B1297635 Get Quote

An In-depth Technical Guide on the Safety and Handling of Ethyl 4-(4-fluorophenyl)-2,4-
dioxobutanoate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is

based on publicly available safety information. It is not a substitute for a formal Safety Data

Sheet (SDS) provided by the supplier. Always consult the specific SDS for the material you are

using and adhere to all institutional and regulatory safety protocols.

Chemical Identification and Properties
Ethyl 4-(4-fluorophenyl)-2,4-dioxobutanoate is a chemical intermediate often used in the

synthesis of more complex molecules in drug discovery and development. Understanding its

fundamental properties is the first step in ensuring its safe handling.

Table 1: Chemical and Physical Properties[1][2]
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Property Value

CAS Number 31686-94-9

Molecular Formula C12H11FO4

Molecular Weight 238.21 g/mol

Appearance Light yellow to yellow solid

Boiling Point (Predicted) 360.9 ± 22.0 °C

Density (Predicted) 1.241 ± 0.06 g/cm³

| pKa (Predicted) | 6.00 ± 0.25 |

Hazard Identification and Classification
This compound is classified as hazardous. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact. The GHS classification provides a clear summary of the

potential health effects.[3]

Table 2: GHS Hazard Classification[3]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation

| Signal Word | - | Warning |
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Safety and Handling Protocols
Given the identified hazards, a structured approach to handling is mandatory. The following

protocols outline the necessary precautions from receipt of the material to its final disposal.

Personal Protective Equipment (PPE)
Engineering controls (such as fume hoods) are the primary line of defense. However,

appropriate PPE must always be worn.
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Required Personal Protective Equipment Protection Areas

Fume Hood Respiratory System

Protects from
inhalation

Nitrile Gloves Hands/Skin

Prevents skin
contact

Safety Goggles Eyes

Prevents eye
contact

Lab Coat Body/Clothing

Protects from
splashes

Inherent Hazards

Potential Exposure Routes

Control Measures

H302: Harmful if swallowed

Ingestion

H315: Skin Irritant

Skin Contact

H319: Eye Irritant

Eye Contact

H332: Harmful if inhaled

Inhalation

H335: Respiratory Irritant

No mouth pipetting Use Gloves, Lab Coat Wear Safety Goggles Work in Fume Hood
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Start: Review SDS
and Protocol

Prepare Work Area
(Fume Hood)

Don Appropriate PPE
(Goggles, Gloves, Coat)

Retrieve Chemical
from 2-8°C Storage

Weigh Solid Compound
in Fume Hood

Perform Reaction/
Experiment

Quench/Work-up
(if applicable)

Dispose of Waste in
Designated Container

Clean Glassware
and Work Area

Doff PPE

Wash Hands

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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